Cas no 4080-72-2 (2(5H)-Furanone, 4,5,5-triphenyl-)

• Product name: 2(5H)-Furanone, 4,5,5-triphenyl-
• CAS No: 4080-72-2
• MF: C₂₂H₁₆O₂
• MW: 312.361246109009
• CID: 1512753
• PubChem ID: 4587058

2(5H)-Furanone, 4,5,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 4,5,5-triphenyl-
• SCHEMBL8709953
• 4080-72-2
• 4,5,5-Triphenyl-2,5-dihydrofuran-2-one

• Inchi： InChI=1S/C22H16O2/c23-21-16-20(17-10-4-1-5-11-17)22(24-21,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-16H
• InChI Key： GLPXTOZULOHOHS-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC(=O)OC2(C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 312.11508
• Monoisotopic Mass: 312.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 26.3